Cas no 5270-94-0 (4,6-Dimethoxypyrimidine)

• Product Name: 4,6-Dimethoxypyrimidine
• CAS No: 5270-94-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00955844
• CID: 45650
• PubChem ID: 87569314
• Update Time: 2025-06-08

4,6-Dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxypyrimidine
• 5-Bromo-4-methoxypyrimidine
• 4,6-dimethoxypyrimidin
• 4,6-dimethoxy-pyrimidine
• NSC 90418
• CS-W016467
• GS-6841
• W-202993
• D2959
• MFCD00955844
• SCHEMBL1478401
• DTXSID40293530
• VINYLTRICHLOROACETATE
• FPSPPRZKBUVEJQ-UHFFFAOYSA-N
• SB57431
• A7702
• Pyrimidine, 4,6-dimethoxy-
• SY015655
• AC-17062
• AC-26629
• AKOS005138162
• AM87033
• NSC90418
• NSC-90418
• 5270-94-0
• 4,6-dimethoxy pyrimidine
• NCIOpen2_001324
• FT-0635595
• AN-584/41220073
• DB-052171

• MDL： MFCD00955844
• Inchi： 1S/C6H8N2O2/c1-9-5-3-6(10-2)8-4-7-5/h3-4H,1-2H3
• InChI Key： FPSPPRZKBUVEJQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=CN=1)OC

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 44.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.131
• Melting Point: 33°C(lit.)
• Boiling Point: 186°C(lit.)
• Flash Point: 87 °C
• Refractive Index: 1.489
• PSA: 44.24000
• LogP: 0.49380
• Solubility: Not determined

4,6-Dimethoxypyrimidine Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 4,6-Dimethoxypyrimidine

4,6-Dimethoxypyrimidine (CAS No. 5270-94-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4,6-Dimethoxypyrimidine, with the chemical formula C₆H₆N₂O₂ and CAS number 5270-94-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry. Its unique structural framework, featuring a pyrimidine ring substituted with two methoxy groups at the 4th and 6th positions, makes it a valuable intermediate in the synthesis of various bioactive molecules. This compound plays a pivotal role in the development of pharmaceutical agents targeting diverse therapeutic areas, including oncology, antiviral, and anti-inflammatory treatments.

The< strong>4,6-dimethoxypyrimidine molecule is characterized by its high reactivity due to the presence of electron-rich methoxy groups and the electron-deficient pyrimidine ring. This dual functionality allows for versatile chemical transformations, making it an indispensable building block in organic synthesis. The compound’s ability to undergo nucleophilic substitution reactions, cyclization processes, and metal-catalyzed coupling reactions has been leveraged in the development of novel drug candidates.

In recent years, significant advancements have been made in utilizing< strong>4,6-dimethoxypyrimidine as a precursor in the synthesis of small-molecule inhibitors. For instance, researchers have explored its incorporation into kinase inhibitors, which are crucial in cancer therapy. The pyrimidine core is a common motif in many kinase inhibitors due to its ability to mimic ATP binding pockets. By modifying the< strong>4,6-dimethoxypyrimidine scaffold, scientists have designed molecules that selectively inhibit specific kinases involved in tumor growth and progression.

Moreover, the< strong>4,6-dimethoxypyrimidine derivative has been investigated for its potential in antiviral applications. The structural similarity of pyrimidine derivatives to nucleoside bases allows them to interfere with viral replication processes. Recent studies have demonstrated the efficacy of< strong>4,6-dimethoxypyrimidine-based compounds in inhibiting viral polymerases by competing with natural nucleosides or by inducing structural changes that impede viral replication.

The pharmaceutical industry has also harnessed the< strong>4,6-dimethoxypyrimidine scaffold for developing anti-inflammatory agents. Pyrimidine derivatives exhibit immunomodulatory properties by interacting with various cellular targets involved in inflammatory pathways. For example, certain< strong>4,6-dimethoxypyrimidine-derived compounds have shown promise in reducing pro-inflammatory cytokine production and modulating immune cell responses.

Synthetic methodologies for producing< strong>4,6-dimethoxypyrimidine have seen considerable innovation. Traditional approaches involve condensation reactions between urea derivatives and β-ketoesters or aldehydes under acidic conditions. However, modern synthetic strategies have focused on greener and more efficient methods. Catalytic processes using transition metals such as palladium and copper have been employed to achieve selective functionalization of the pyrimidine ring. These advances not only improve yield but also reduce environmental impact by minimizing waste generation.

The role of computational chemistry in optimizing< strong>4,6-dimethoxypyrimidine-based drug candidates cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic stability of potential drug molecules before they are synthesized. This approach accelerates the drug discovery process by allowing for rapid screening of virtual libraries of compounds derived from< strong>4,6-dimethoxypyrimidine.

In conclusion, 4,6-Dimethoxypyrimidine (CAS No. 5270-94-0) remains a cornerstone in pharmaceutical synthesis due to its versatility and reactivity. Its applications span across multiple therapeutic areas, underscoring its importance in modern drug development. As research continues to uncover new synthetic pathways and applications for this compound, its significance is expected to grow further.